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For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (EST) is an endogenous steroid found in women that has garnered significant
interest for its putative role as a human pheromone.[1] First identified in the urine of pregnant
women, this compound is structurally related to estrogenic hormones but notably lacks
estrogenic activity.[1][2] Research suggests that estratetraenol may influence mood, social
cognition, and behavior in a sex-specific manner, making it a subject of investigation in fields
ranging from neurobiology to psychology and drug development.[3][4][5] This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
known biological effects of estratetraenol, with a focus on experimental methodologies and
potential signaling pathways.

Chemical Identity and Physicochemical Properties

Estratetraenol is a C18 steroid belonging to the estrane family.[1] Its chemical structure is
characterized by an aromatic A ring, typical of estrogens, and a double bond in the D ring at
position 16.[1]

Table 1: Chemical Identifiers for Estratetraenol
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Identifier Value

(8S,9S,13R,14S)-13-methyl-
IUPAC Name 6,7,8,9,11,12,14,15-

octahydrocyclopenta[a]phenanthren-3-o0l[6]

Estra-1,3,5(10),16-tetraen-3-ol, Compound

Synonyms 742[7]

CAS Number 1150-90-9[7]

Molecular Formula C1sH220[7]

Molecular Weight 254.37 g/mol [7]

InChl Key CRMOMCHYBNOFIV-BDXSIMOUSA-NI6]
SMILES C[C@]12CC[C@H]3--INVALID-LINK--

CCC4=C3C=CC(=C4)0[7]

Table 2: Physicochemical Properties of Estratetraenol

Property Value Reference(s)
Appearance White to pale yellow solid [8]

Melting Point 130-131.5 °C [9][10]

Boiling Point 400.2 °C at 760 mmHg [6]119]

N Chloroform (Slightly), DMSO
Solubility ) ) [819]
(Slightly), Methanol (Slightly)

o 2.706 mg/L at 25 °C
Water Solubility (estimated) [6]
estimate

Purity (typical) >98% (HPLC) [8]

Biological Activity and Mechanism of Action

Estratetraenol is classified as a putative human pheromone, a chemical signal that may elicit
behavioral or physiological responses in other individuals of the same species.[2] Its effects are
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reported to be context-dependent and differ based on the sex and sexual orientation of the
recipient.[4][11]

Effects on Social Cognition and Mood

Studies have indicated that exposure to estratetraenol can modulate aspects of social
cognition, particularly in men. Research by Oren et al. (2019) demonstrated that men exposed
to estratetraenol showed improved accuracy on the Interpersonal Perception Task, especially
in discerning intimacy cues.[3] The same study found that estratetraenol enhanced men's
emotional reaction to images of romantic touch.[3] Other studies have suggested that
estratetraenol can influence mood, with some reports of it increasing positive mood in women
and decreasing it in men.[4]

Effects on Sexual Motivation and Perception

Research by Wu et al. (2022) investigated the impact of estratetraenol on sexual motivation in
heterosexual men using a sexual delay discounting task. The findings revealed that
estratetraenol increased the preference for larger, delayed sexual rewards, suggesting a
potential role in enhancing sexual motivation.[6] Furthermore, some studies suggest that
estratetraenol may bias the perception of gender from ambiguous stimuli.[5]

Table 3: Quantitative Data from Behavioral Studies on Estratetraenol
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Experimental . o Quantitative
Study Participants Key Finding(s)
Task Result(s)

Area Under the
Curve (AUC) for

LL choices: -
Increased Estratetraenol: M
Sexual Delay 76 heterosexual preference for =0.44,SD =
Wu et al. (2022) ) )
Discounting Task  men larger, delayed 0.26 - Control: M
sexual rewards. =0.38,SD =

0.21 (Paired t-
test: t(75) = 2.11,

p = 0.039)
Stronger Main effect for
Picture-Rating emotional compound in
Oren et al. Task (Emotional 64 reaction to touch trials depicting
men
(2019) Reaction to under touch: -p =
Touch) estratetraenol 0.047, np? =
exposure. 0.061
Specific
Improved o
guantitative data
accuracy,
Oren et al. Interpersonal ] ) on accuracy
) Men particularly in the
(2019) Perception Task ) scores not
"Intimacy" ] )
available in the
category.

abstract.

Proposed Signaling Pathway

The precise molecular mechanism by which estratetraenol exerts its effects is not fully
elucidated. While many mammals detect pheromones via the vomeronasal organ (VNO), the
human VNO is largely considered to be non-functional.[12][13] Current evidence suggests that
the effects of putative human pheromones like estratetraenol are mediated through the main
olfactory epithelium (MOE).[14]

The proposed pathway involves the binding of estratetraenol to a G-protein coupled receptor
(GPCR) on the surface of olfactory sensory neurons. This interaction is hypothesized to initiate
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an intracellular signaling cascade, leading to neuronal depolarization and the transmission of a
signal to the brain. Neuroimaging studies have shown that exposure to estratetraenol can
activate specific brain regions, most notably the anterior hypothalamus, in a sex-specific
manner.[5][11] The hypothalamus plays a crucial role in regulating hormones and behaviors
related to reproduction and social bonding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Estratetraenol:
Chemical Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b030845#chemical-structure-and-
properties-of-estratetraenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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